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Compound of Interest

Compound Name: PS-1145 dihydrochloride

Cat. No.: B15620394 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on the stability and handling of PS-1145 dihydrochloride in

DMSO.

Frequently Asked Questions (FAQs)
Q1: How should I prepare a stock solution of PS-1145 dihydrochloride in DMSO?

A1: To prepare a stock solution, dissolve PS-1145 dihydrochloride in fresh, anhydrous

DMSO. Gentle warming can aid dissolution. For example, one supplier suggests that for PS-

1145 (not the dihydrochloride salt), a 10 mg/mL solution can be made in DMSO.[1] For the

dihydrochloride salt, solubility has been reported to be up to 5 mM with gentle warming.

Another source indicates solubility of over 3 mg/mL at approximately 60°C.[2] Always use high-

purity, anhydrous DMSO, as moisture can reduce the solubility of the compound.[3]

Q2: What are the recommended storage conditions for PS-1145 dihydrochloride powder and

its DMSO stock solution?

A2: Recommendations for storage vary slightly between suppliers, but a general consensus

can be followed for optimal stability.
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Form
Storage
Temperature

Duration Notes

Solid Powder -20°C ≥ 4 years[3]
Store in a desiccated

environment.

+4°C or 2-8°C Not specified
Acceptable for short-

term storage.[4]

DMSO Stock Solution -80°C
Up to 1 year[3] or 2

years[5]

Recommended for

long-term storage.

-20°C Up to 1 month[3]
Suitable for short to

medium-term storage.

To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the DMSO stock

solution into single-use volumes.[3]

Q3: Is PS-1145 dihydrochloride sensitive to repeated freeze-thaw cycles when dissolved in

DMSO?

A3: While specific data for PS-1145 dihydrochloride is not available, general studies on small

molecules in DMSO suggest that repeated freeze-thaw cycles can be detrimental. One study

indicated no significant loss for many compounds after 11 cycles, while another subjected

compounds to 25 cycles to assess stability. To minimize potential degradation, it is best

practice to aliquot stock solutions into single-use vials to avoid more than a few freeze-thaw

cycles.

Q4: Can I store my PS-1145 dihydrochloride DMSO stock solution at room temperature?

A4: It is not recommended to store DMSO stock solutions of PS-1145 dihydrochloride at room

temperature for extended periods. While some labs may keep solutions at room temperature

for daily use, this can lead to degradation over time, especially due to the hygroscopic nature of

DMSO which readily absorbs water from the atmosphere. Absorbed water can affect the

stability of the dissolved compound. For any storage beyond a single working day, refrigeration

at 4°C or freezing at -20°C or -80°C is recommended.

Q5: What is the mechanism of action of PS-1145?
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A5: PS-1145 is a selective inhibitor of IκB kinase (IKK), particularly IKKβ.[1][6] By inhibiting

IKK, PS-1145 prevents the phosphorylation and subsequent degradation of IκBα, an inhibitor of

the transcription factor NF-κB.[4][7] This blockage of IκBα degradation keeps NF-κB

sequestered in the cytoplasm, preventing its translocation to the nucleus and the subsequent

transcription of pro-inflammatory and anti-apoptotic genes.[7][8]

Signaling Pathway
Below is a diagram illustrating the NF-κB signaling pathway and the point of inhibition by PS-

1145.
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Figure 1. PS-1145 inhibits the NF-κB signaling pathway by targeting the IKK complex.
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Issue Possible Cause(s) Recommended Action(s)

Reduced or no compound

activity in the assay.

Compound Degradation: Stock

solution may have degraded

due to improper storage,

multiple freeze-thaw cycles, or

exposure to water.

1. Prepare a fresh stock

solution from solid powder.2.

Aliquot the new stock solution

into single-use vials.3. Perform

a dose-response experiment to

verify the activity of the new

stock solution.

Incorrect Concentration: Error

in calculating the dilution from

the stock solution.

1. Double-check all

calculations for dilutions.2. If

possible, verify the

concentration of the stock

solution using a

spectrophotometer, if a known

extinction coefficient is

available.

Precipitation of the compound

in the stock solution or assay

medium.

Low Solubility: The

concentration may be too high

for the solvent or the

temperature may be too low.

DMSO solutions can freeze at

18.5°C.

1. Gently warm the solution to

see if the precipitate

redissolves.2. If precipitation

occurs in the aqueous assay

medium, consider using a

lower final concentration or

adding a surfactant like Tween-

80 (with appropriate vehicle

controls).

Hygroscopic DMSO: Water

absorbed by DMSO can

reduce the solubility of the

compound.[3]

1. Use fresh, anhydrous

DMSO for preparing stock

solutions.2. Store DMSO

properly, tightly capped, and

consider using a desiccant.
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Inconsistent results between

experiments.

Variable Compound Activity:

Could be due to inconsistent

handling of the stock solution

(e.g., different number of

freeze-thaw cycles).

1. Use a fresh aliquot of the

stock solution for each

experiment.2. Ensure

consistent experimental

conditions, including

incubation times and

temperatures.

Pipetting Errors: Inaccurate

pipetting of small volumes of

concentrated stock solution.

1. Use calibrated pipettes.2.

Perform serial dilutions to work

with larger, more accurate

volumes.

Experimental Protocols
Protocol for Assessing PS-1145 Stability in DMSO
This protocol provides a general workflow for researchers to assess the stability of their PS-
1145 dihydrochloride stock solution if degradation is suspected.

Objective: To determine the relative stability of a PS-1145 dihydrochloride DMSO stock

solution under specific stress conditions (e.g., room temperature incubation, multiple freeze-

thaw cycles).

Materials:

PS-1145 dihydrochloride solid

Anhydrous DMSO

High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)

and detector (e.g., UV-Vis)

Calibrated analytical balance and pipettes

Appropriate vials

Workflow Diagram:
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Figure 2. Experimental workflow for assessing the stability of PS-1145 in DMSO.

Methodology:

Preparation of T0 Sample: Accurately weigh PS-1145 dihydrochloride and dissolve it in

anhydrous DMSO to a known concentration (e.g., 10 mM). This is your time-zero (T0)

reference sample. Immediately analyze a portion of this sample via HPLC.

Application of Stress Conditions:

Freeze-Thaw Cycles: Aliquot the T0 stock solution into several tubes. Subject them to the

desired number of freeze-thaw cycles (e.g., freeze at -20°C for at least 1 hour, then thaw

at room temperature for 30 minutes).

Room Temperature Incubation: Keep aliquots of the T0 stock solution at room temperature

for various durations (e.g., 2, 8, 24 hours).

Control: Store an aliquot of the T0 stock solution under ideal conditions (-80°C) for the

duration of the experiment.

HPLC Analysis:
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At the end of each stress condition, dilute the samples to an appropriate concentration for

HPLC analysis.

Run all samples, including the T0 and control samples, on the HPLC system. Use a

validated method that provides good separation of the parent compound from potential

degradants. A UV detector set to one of the absorbance maxima of PS-1145 (e.g., 293 nm

or 364 nm) can be used.[1]

Data Analysis:

Compare the peak area of the PS-1145 peak in the stressed samples to the T0 sample. A

decrease in the relative peak area suggests degradation.

Examine the chromatograms for the appearance of new peaks, which may correspond to

degradation products.

Calculate the percentage of PS-1145 remaining in each stressed sample relative to the T0

sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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